![molecular formula C24H21FN2O3 B6612941 N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide CAS No. 1043190-10-8](/img/structure/B6612941.png)
N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide
Overview
Description
N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide, also known as CPFMB, is a synthetic compound that is used in a variety of scientific research applications. CPFMB is a highly versatile compound that is capable of being used in a variety of different applications, including biochemical and physiological studies, laboratory experiments, and more.
Mechanism of Action
The mechanism of action of N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide is not fully understood. However, it is believed that N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide binds to various receptors and enzymes in the body, which then cause a variety of biochemical and physiological effects. It has been shown to interact with various neurotransmitter systems, as well as with various receptors and enzymes in the body. It is believed that N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide has an effect on gene expression and cellular metabolism, as well as on the nervous system.
Biochemical and Physiological Effects
N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to interact with various receptors and enzymes in the body, which then cause a variety of biochemical and physiological effects. It has been shown to affect the nervous system, as well as gene expression and cellular metabolism. In addition, N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide has been shown to have an effect on the immune system, as well as on the cardiovascular and respiratory systems.
Advantages and Limitations for Lab Experiments
N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide has a number of advantages and limitations for lab experiments. One of the major advantages of using N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide is that it is highly versatile and can be used in a variety of different applications. It is also relatively easy to synthesize and can be used in a variety of laboratory experiments. However, one of the major limitations of using N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are a number of potential future directions for N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide. One of the major areas of research is to further understand the mechanism of action of N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide and its effects on various receptors and enzymes in the body. Additionally, further research is needed to understand the effects of N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide on gene expression and cellular metabolism. Furthermore, research is needed to determine the potential therapeutic applications of N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide, as well as its potential toxicity. Finally, further research is needed to understand the potential effects of N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide on the immune system, cardiovascular system, and respiratory system.
Synthesis Methods
N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide can be synthesized in a few different ways. The most common method is to use a palladium-catalyzed reaction between a 4-fluorophenylmethoxybenzamide and a cyclopropylamine-carbonylphenyl. This reaction is carried out in an inert atmosphere, such as nitrogen or argon, and at temperatures ranging from 80°C to 140°C. The reaction is usually complete within a few hours. Other methods of synthesis include the use of a Grignard reagent and the use of an aryl halide.
Scientific Research Applications
N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide is a highly versatile compound that can be used in a variety of scientific research applications. It has been used in biochemical and physiological studies, as well as in laboratory experiments. N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide can be used to study the effects of various drugs on cell physiology, as it has been shown to interact with various receptors and enzymes in the body. It can also be used to study the effects of various drugs on the nervous system, as it has been shown to have an effect on the neurotransmitter systems. In addition, N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide has been used in laboratory experiments to study the effects of various drugs on gene expression and cellular metabolism.
properties
IUPAC Name |
N-[3-(cyclopropylcarbamoyl)phenyl]-2-[(4-fluorophenyl)methoxy]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21FN2O3/c25-18-10-8-16(9-11-18)15-30-22-7-2-1-6-21(22)24(29)27-20-5-3-4-17(14-20)23(28)26-19-12-13-19/h1-11,14,19H,12-13,15H2,(H,26,28)(H,27,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXOPEWKXQAYOGP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3OCC4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101140010 |
Source
|
| Record name | N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101140010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
404.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide | |
CAS RN |
1043190-10-8 |
Source
|
| Record name | N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1043190-10-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[3-[(Cyclopropylamino)carbonyl]phenyl]-2-[(4-fluorophenyl)methoxy]benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101140010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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